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Compound of Interest

Compound Name: Bis(dodecyithio)dimethylstannane

Cat. No.: B1600290

An In-depth Technical Guide to
Bis(dodecylthio)dimethylstannane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the organotin compound
Bis(dodecylthio)dimethylstannane, including its chemical properties, synthesis,
spectroscopic data, and potential applications. The information is intended for researchers in
chemistry, materials science, and drug development.

Core Chemical and Physical Properties

Bis(dodecylthio)dimethylstannane is an organotin compound characterized by a central tin
atom bonded to two methyl groups and two dodecylthio groups.[1][2] Its long dodecyl chains
give it a notable hydrophobic character.[1]
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Property Value Source

bis(dodecylsulfanyl)-
IUPAC Name _ [31[41[5]
dimethylstannane

Dimethylbis(dodecylthio)tin,

Synonyms Stannane, [3B1141[5]
bis(dodecylthio)dimethyl-

CAS Number 51287-84-4 [21[31[4]

Molecular Formula C26H56S2Sn [3B1141[5]

Molecular Weight 551.6 g/mol [2][3]1[4]

Physical Description Liquid [4]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are key techniques for the
structural elucidation and characterization of Bis(dodecylthio)dimethylstannane.

Spectroscopic Data

The proton NMR spectrum shows characteristic

signals for the methyl protons attached to the tin

1H NMR _ _
atom and the protons of the dodecylthio chains.
[1]
The carbon NMR spectrum provides signals
13C NMR corresponding to the methyl carbons and the
carbons of the dodecyl chains.
Tin-119 NMR is a powerful tool for directly
19Sn NMR _ _ .
probing the environment of the tin nucleus.
Fourier-transform infrared spectroscopy reveals
FTIR vibrational modes of the molecule, including the

Sn-S and Sn-C bonds.
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Synthesis of Bis(dodecylthio)dimethylstannane

The most common method for synthesizing Bis(dodecylthio)dimethylstannane is through the
nucleophilic substitution reaction of dimethyltin dichloride with dodecylthiol. This reaction is
typically performed in the presence of a base to neutralize the hydrochloric acid byproduct. An
alternative, though less common, approach involves the use of Grignard reagents.

General Experimental Protocol for Synthesis

The following is a generalized protocol for the synthesis of
Bis(dodecylthio)dimethylstannane based on the reaction of dimethyltin dichloride and
dodecylthiol.

Materials:

Dimethyltin dichloride

Dodecylthiol

A suitable base (e.g., triethylamine, pyridine)

Anhydrous organic solvent (e.g., toluene, THF)

Inert gas (e.g., nitrogen, argon)

Procedure:

 In areaction vessel under an inert atmosphere, dissolve dimethyltin dichloride in the
anhydrous organic solvent.

¢ Add the base to the solution.

e Slowly add a stoichiometric amount of dodecylthiol to the reaction mixture.

e The reaction is typically stirred at a controlled temperature to ensure completion.

e Upon completion, the reaction mixture is worked up to remove the salt byproduct and the
solvent. This may involve filtration and evaporation.
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¢ The crude product is then purified, for example, by vacuum distillation or column
chromatography, to yield pure Bis(dodecylthio)dimethylstannane.

Synthesis Workflow
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Caption: A flowchart illustrating the general synthetic workflow for
Bis(dodecylthio)dimethylstannane.

Potential Applications

Bis(dodecylthio)dimethylstannane has potential applications in several fields, primarily
owing to the reactivity of its tin-sulfur bonds and its hydrophobic nature.
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Catalysis in Polymerization

Organotin compounds, including dithiostannanes, are known to act as catalysts in various
polymerization reactions.[2] The specific catalytic activity of
Bis(dodecylthio)dimethylstannane would depend on the particular polymerization process.

Antimicrobial Agent

Organotin compounds have been investigated for their antimicrobial properties.[6][7][8] The
proposed mechanism of action involves the interaction of the tin atom with proteins and the
disruption of biological membranes by the lipophilic alkyl groups.[3]

General Experimental Protocol for Antimicrobial Activity
Testing (Disc Diffusion Method)

This protocol outlines a general procedure for evaluating the antimicrobial activity of
Bis(dodecylthio)dimethylstannane using the disc diffusion method, adapted from protocols
for other organotin compounds.[6][7][8]

Materials:

Bis(dodecylthio)dimethylstannane

Test microorganisms (e.g., bacteria, fungi)

Appropriate growth medium (e.g., Mueller-Hinton agar for bacteria)

Sterile filter paper discs

Positive and negative controls (e.g., a known antibiotic and the solvent used to dissolve the
compound)

Procedure:

o Prepare a standardized inoculum of the test microorganism.

o Spread the inoculum evenly onto the surface of an agar plate.
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Impregnate sterile filter paper discs with a known concentration of
Bis(dodecylthio)dimethylstannane.

Place the impregnated discs, along with control discs, onto the inoculated agar plate.
Incubate the plates under appropriate conditions for the test microorganism.

Measure the diameter of the zone of inhibition around each disc. A larger zone of inhibition
indicates greater antimicrobial activity.
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Antimicrobial Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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